2-((Tert-butylamino)methyl)-4,6-bis(6-(trifluoromethyl)pyridin-3-yl)phenol

• Molecular Formula: C23H21F6N3O
• Molecular Weight: 469.4 g/mol
• IUPAC Name: 2-[(tert-butylamino)methyl]-4,6-bis[6-(trifluoromethyl)pyridin-3-yl]phenol
• InChI: InChI=1S/C23H21F6N3O/c1-21(2,3)32-12-16-8-15(13-4-6-18(30-10-13)22(24,25)26)9-17(20(16)33)14-5-7-19(31-11-14)23(27,28)29/h4-11,32-33H,12H2,1-3H3
• InChI Key: GKPVOYUMWLXBMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC1=C(C(=CC(=C1)C2=CN=C(C=C2)C(F)(F)F)C3=CN=C(C=C3)C(F)(F)F)O

Description

2-((Tert-butylamino)methyl)-4,6-bis(6-(trifluoromethyl)pyridin-3-yl)phenol is a useful research compound. Its molecular formula is C23H21F6N3O and its molecular weight is 469.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6,8-dibromo-3-(tert-butyl)-3,4-dihydro-2H-benzo[e][1,3]oxazine (Intermediate 6) (0.621 g, 1.79 mmol), 6-(trifluoromethyl)pyridine-3-boronic acid [purchased from Frontier Scientific] (1.025 g, 5.37 mmol), and potassium carbonate (1.979 g, 14.3 mmol) in 2-propanol (30 mL) and water (6 mL) was purged with nitrogen for 20 minutes. Tetrakis(triphenylphosphine)palladium (0) (114 mg, 0.099 mmol) was added and the resulting mixture heated at 72° C. for 60 minutes then the cooled reaction mixture concentrated under reduced pressure. The residue was dissolved in ethyl acetate, washed with water, dried (MgSO4), filtered and concentrated under reduced pressure to afford a dark brown oil. The product was purified using flash chromatography on silica eluting with a solvent gradient of 0 to 30% ethyl acetate in hexanes to give a yellow solid. The solid was triturated with 1:1 v/v MTBE/hexane, filtered and then dried at 40° C./4-8 mm Hg to give 2-((tert-butylamino)methyl)-4,6-bis(6-(trifluoromethyl)pyridin-3-yl)phenol (0.358 g) as an off-white solid.